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Compound of Interest

Compound Name: Ferric nitrate

Cat. No.: B080224

This technical guide provides a comprehensive analysis of the crystal structure of ferric nitrate
for researchers, scientists, and drug development professionals. It details the crystallographic
parameters of its various hydrated forms, outlines experimental protocols for structure
determination, and presents a logical workflow for analysis.

Physicochemical Properties of Ferric Nitrate

Ferric nitrate, or iron(lll) nitrate, is an inorganic compound with the formula Fe(NOs)s. It is a
crystalline solid that is typically found in its hydrated forms, the most common being the
nonahydrate, Fe(NOs3)3-9H20.[1][2][3][4] The anhydrous form has a molecular weight of 241.86
g/mol , while the nonahydrate has a molecular weight of 403.999 g/mol .[2][5][6] The
appearance of ferric nitrate crystals is typically pale violet, and they are hygroscopic.[6][7]

The density of the hexahydrate is 1.68 g/cm3, and the nonahydrate is 1.6429 g/cm3.[2][5] The
melting point of the nonahydrate is 47.2 °C, and it boils at 125 °C.[2][5] Ferric nitrate is soluble
in water, alcohol, and acetone.[2][3]

Crystal Structure of Ferric Nitrate Hydrates

The crystal structure of ferric nitrate has been determined for several of its hydrated forms.
The coordination of the iron(lll) ion and the arrangement of the nitrate anions and water
molecules vary depending on the degree of hydration.
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A study of various iron(lll) nitrate hydrates revealed detailed crystal structures for the tetra-,
penta-, and hexahydrate forms.[8]

o Hexahydrate (--INVALID-LINK--3): In this form, the crystal structure is composed of
hexaaquairon(lll) octahedra, [Fe(H20)s¢]3*, and nitrate anions. These components are
interconnected through hydrogen bonds.[8]

o Pentahydrate (--INVALID-LINK--2): In the pentahydrate, one water molecule in the
coordination sphere of the iron atom is replaced by an oxygen atom from a nitrate group,
forming a pentaaquanitratoiron(lll) complex.[8]

o Tetrahydrate ([Fe(NOs)2(H20)3]NOs-H20): The tetrahydrate exhibits a pentagonal-
bipyramidal coordination geometry. The iron(lll) ion is coordinated to two bidentate nitrate
anions and one water molecule in the pentagonal plane.[8]

The following table summarizes the crystallographic data for different hydrated forms of ferric
nitrate.
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Experimental Protocols for Crystal Structure
Determination

The determination of the crystal structure of ferric nitrate hydrates is typically performed using
single-crystal X-ray diffraction.

Single crystals of ferric nitrate hydrates suitable for X-ray diffraction can be grown from their
hydrous melts or solutions in nitric acid.[8] For example, crystals of the hexahydrate can be
obtained from a solution of ferric nitrate nonahydrate in dilute nitric acid.[8] The tetrahydrate
can be prepared using a solution of the pentahydrate in pure nitric acid.[8]

o Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.
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o Data Collection: The crystal is placed in a single-crystal X-ray diffractometer. Data collection
is typically performed at a controlled temperature, often low temperatures to reduce thermal
vibrations.

» Structure Solution and Refinement: The collected diffraction data is used to solve the crystal
structure using direct methods or Patterson methods. The structural model is then refined
using least-squares methods.

The overall workflow for crystal structure analysis is depicted in the following diagram.
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Diagram of the experimental workflow for crystal structure determination.
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Applications in Research and Drug Development

Understanding the crystal structure of ferric nitrate is crucial for its application in various fields.
In materials science, it is used in the synthesis of iron-based catalysts and nanopatrticles.[9] For
instance, ferric nitrate impregnated on clays serves as an oxidant in organic synthesis.[4] In
the pharmaceutical industry, knowledge of the crystal structure of iron compounds is important
for the design of iron supplements and drugs that may interact with iron-containing biological
systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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